Cas no 1289005-77-1 (3-Fluoro-4-(methylamino)benzaldehyde)

• Product Name: 3-Fluoro-4-(methylamino)benzaldehyde
• CAS No: 1289005-77-1
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 4936628
• Update Time: 2025-06-08

3-Fluoro-4-(methylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(methylamino)benzaldehyde

• Inchi： 1S/C8H8FNO/c1-10-8-3-2-6(5-11)4-7(8)9/h2-5,10H,1H3
• InChI Key： XXQHDESKECPTJJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Fluoro-4-(methylamino)benzaldehyde

Introduction to 3-Fluoro-4-(methylamino)benzaldehyde (CAS No: 1289005-77-1)

3-Fluoro-4-(methylamino)benzaldehyde, with the chemical formula C₈H₈FN₂O, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a fluorine atom and an amino group at the para position relative to the aldehyde functionality, make it a valuable building block for medicinal chemists.

The significance of this compound lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of a fluorine atom can influence the electronic properties of the aromatic ring, thereby modulating the reactivity and pharmacokinetic profiles of derived compounds. Additionally, the methylamino group introduces basicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinities. For instance, studies have demonstrated that fluorine substitution can significantly alter the lipophilicity and bioavailability of small molecules, making them more suitable for clinical applications. 3-Fluoro-4-(methylamino)benzaldehyde exemplifies this trend, as it provides a scaffold for designing molecules with optimized pharmacological properties.

The compound has been extensively explored in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their overactivity is often associated with pathological conditions. By incorporating 3-Fluoro-4-(methylamino)benzaldehyde into drug candidates, researchers aim to develop selective inhibitors that can modulate these pathways effectively. Recent publications have highlighted its utility in generating lead compounds that exhibit potent inhibitory activity against specific kinases.

Beyond kinase inhibition, this aldehyde has shown promise in the development of antimicrobial agents. The combination of a fluorine atom and an amino group creates a structure that can interact with bacterial enzymes and cell wall components, leading to mechanisms of action that are distinct from traditional antibiotics. Preliminary studies have indicated that derivatives of 3-Fluoro-4-(methylamino)benzaldehyde exhibit promising activity against resistant bacterial strains, offering a potential solution to the growing problem of antibiotic resistance.

The synthetic methodologies for preparing 3-Fluoro-4-(methylamino)benzaldehyde have also seen considerable innovation. Traditional approaches often involve multi-step reactions that require harsh conditions and generate significant waste. However, recent advances in green chemistry have led to more sustainable synthetic routes. For example, catalytic methods using transition metals have been developed to streamline the synthesis while minimizing environmental impact. These innovations not only enhance efficiency but also align with global efforts to promote sustainable chemical practices.

The role of computational chemistry in designing derivatives of 3-Fluoro-4-(methylamino)benzaldehyde cannot be overstated. Molecular modeling techniques allow researchers to predict the binding modes and interactions of this compound with biological targets before conducting experimental validation. This approach accelerates the drug discovery process by enabling rapid screening of virtual libraries of potential analogs. Such computational strategies are becoming increasingly integral to modern medicinal chemistry workflows.

In conclusion, 3-Fluoro-4-(methylamino)benzaldehyde (CAS No: 1289005-77-1) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable intermediate for developing innovative therapeutic agents targeting various diseases. As research continues to evolve, this aldehyde is likely to play an even more prominent role in shaping the future of drug discovery and development.